N-[2-[1-(2-cyclohexylethyl)benzimidazol-2-yl]ethyl]-2-methylpropanamide

• IUPAC Name: N-[2-[1-(2-cyclohexylethyl)benzimidazol-2-yl]ethyl]-2-methylpropanamide
• InChI: InChI=1S/C21H31N3O/c1-16(2)21(25)22-14-12-20-23-18-10-6-7-11-19(18)24(20)15-13-17-8-4-3-5-9-17/h6-7,10-11,16-17H,3-5,8-9,12-15H2,1-2H3,(H,22,25)
• InChI Key: ZINDADNBOCUNCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCCC1=NC2=CC=CC=C2N1CCC3CCCCC3
• Molecular Formula: C21H31N3O
• Molecular Weight: 341.5 g/mol

Description

N-[2-[1-(2-cyclohexylethyl)benzimidazol-2-yl]ethyl]-2-methylpropanamide, also known as CX-4945, is a small molecule inhibitor of protein kinase CK2. The protein kinase CK2 is a highly conserved serine/threonine kinase that is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. The overexpression of CK2 has been linked to several diseases, including cancer, making it an attractive target for drug development.

Scientific Research Applications

Organic Semiconductors

NDIs, including our compound of interest, have garnered attention as promising building blocks for n-type organic semiconductors. These materials find applications in organic field-effect transistors (FETs), solar cells, and other electronic devices. .

Optoelectronic Materials

NDIs exhibit tunable optical properties based on their central rylene moiety. By increasing the number of naphthalene moieties, the absorption range can be adjusted from ultraviolet to visible and even into the infrared region. .

Supramolecular Chemistry

The rational selection of substituents on imide nitrogen atoms and thiophene α-positions significantly impacts the packing structure of NDIs. Our compound, with N-(2-cyclohexylethyl) groups, forms one-dimensional packing structures in the solid state. .

Medicinal Chemistry

Interestingly, the incorporation of thioamides (such as those found in NDIs) into small molecules has attracted attention in drug discovery. .

Plant Pathogen Research

Lutein, a natural carotenoid, induces α-1,3-glucan accumulation on the cell wall surface of fungal plant pathogens. .

Crystal Structure Studies

Detailed crystallographic studies of NDI derivatives, including our compound, provide insights into their packing arrangements. .

Mechanism of Action

Target of action

The compound “N-{2-[1-(2-cyclohexylethyl)-1H-1,3-benzodiazol-2-yl]ethyl}-2-methylpropanamide” contains a benzimidazole moiety, which is a common structural feature in many bioactive compounds. Benzimidazole derivatives have been found to bind with high affinity to multiple receptors .

Biochemical pathways

Without specific information on the compound, it’s challenging to determine the exact biochemical pathways it might affect. Benzimidazole derivatives have been associated with a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .